Pyridinium, 4-(((7-(((2-amino-4-thiazolyl)((1-carboxyethoxy)imino)acetyl)amino)-2-carboxy-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-en-3-yl)methyl)thio)-1-methyl-, hydroxide, inner salt, (6R-(6-alpha,7-beta(Z(R*))))-
Catalog No.
S13256486
CAS No.
128658-09-3
M.F
C22H22N6O7S3
M. Wt
578.6 g/mol
Availability
In Stock
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CAS Number
128658-09-3
Product Name
Pyridinium, 4-(((7-(((2-amino-4-thiazolyl)((1-carboxyethoxy)imino)acetyl)amino)-2-carboxy-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-en-3-yl)methyl)thio)-1-methyl-, hydroxide, inner salt, (6R-(6-alpha,7-beta(Z(R*))))-
IUPAC Name
7-[[(2E)-2-(2-amino-1,3-thiazol-4-yl)-2-(1-carboxyethoxyimino)acetyl]amino]-3-[(1-methylpyridin-1-ium-4-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
Molecular Formula
C22H22N6O7S3
Molecular Weight
578.6 g/mol
InChI
InChI=1S/C22H22N6O7S3/c1-10(20(31)32)35-26-14(13-9-38-22(23)24-13)17(29)25-15-18(30)28-16(21(33)34)11(8-37-19(15)28)7-36-12-3-5-27(2)6-4-12/h3-6,9-10,15,19H,7-8H2,1-2H3,(H4-,23,24,25,29,31,32,33,34)/b26-14+
InChI Key
GQIHZCHGOMYINO-VULFUBBASA-N
Canonical SMILES
CC(C(=O)O)ON=C(C1=CSC(=N1)N)C(=O)NC2C3N(C2=O)C(=C(CS3)CSC4=CC=[N+](C=C4)C)C(=O)[O-]
Isomeric SMILES
CC(C(=O)O)O/N=C(\C1=CSC(=N1)N)/C(=O)NC2C3N(C2=O)C(=C(CS3)CSC4=CC=[N+](C=C4)C)C(=O)[O-]
XLogP3
0.7
Hydrogen Bond Acceptor Count
13
Hydrogen Bond Donor Count
3
Exact Mass
578.07121058 g/mol
Monoisotopic Mass
578.07121058 g/mol
Heavy Atom Count
38
Dates
Modify: 2024-08-10
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